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Compound of Interest

Compound Name: 2-Chloro-3-ethyl-7-fluoroquinoline

CAS No.: 1031928-09-2

Cat. No.: B12639250

Get Quote

Technical Monograph: 2-Chloro-3-ethyl-7-
fluoroquinoline
Executive Summary
2-Chloro-3-ethyl-7-fluoroquinoline (CAS: 1031928-09-2) is a halogenated heterocyclic

scaffold utilized in the synthesis of bioactive quinoline derivatives. Characterized by its lipophilic

ethyl side chain at C3 and an electron-withdrawing fluorine at C7, this molecule serves as a

critical intermediate in the development of antimalarial agents, kinase inhibitors, and

antitubercular drugs. Its reactivity is defined by the lability of the C2-chlorine atom toward

nucleophilic aromatic substitution (

), enabling rapid library generation for Structure-Activity Relationship (SAR) studies.
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The molecular structure comprises a bicyclic quinoline core substituted with a chlorine atom, an

ethyl group, and a fluorine atom. The precise stoichiometry and mass are critical for analytical

validation.

Property Value Notes

IUPAC Name
2-Chloro-3-ethyl-7-

fluoroquinoline

Molecular Formula C₁₁H₉ClFN

Molecular Weight 209.65 g/mol Average mass

Monoisotopic Mass 209.0408 g/mol

Based on

Cl and

F

CAS Registry Number 1031928-09-2

Physical State Off-white to pale yellow solid Crystalline

Solubility
Soluble in DCM, CHCl₃,

DMSO; Insoluble in water
Lipophilic character

Elemental Analysis (Calculated)
Carbon (C): 63.02%

Hydrogen (H): 4.33%

Chlorine (Cl): 16.91%

Fluorine (F): 9.06%

Nitrogen (N): 6.68%
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While standard quinoline syntheses (e.g., Skraup, Friedländer) exist, the most efficient route to

2-chloro-3-substituted quinolines is the Meth-Cohn Vilsmeier-Haack cyclization. This protocol

allows for the simultaneous construction of the pyridine ring and installation of the C2-chlorine

atom.

Retrosynthetic Logic
To install the 3-ethyl group directly during cyclization, the precursor must be

-(3-fluorophenyl)butyramide. The

-methylene group of the butyryl chain undergoes formylation and subsequent cyclization.

Starting Material: 3-Fluoroaniline

Acylating Agent: Butyryl chloride (to install the propyl chain, where the

-carbon becomes C3 and the

-methyl becomes the ethyl terminus).

Cyclizing Reagent: POCl₃ / DMF (Vilsmeier Reagent).[1][2]

Step-by-Step Protocol
Step 1: Amide Formation

Dissolve 3-fluoroaniline (1.0 eq) in anhydrous dichloromethane (DCM).

Add triethylamine (1.2 eq) as a proton scavenger.

Cool to 0°C and add butyryl chloride (1.1 eq) dropwise.

Stir at room temperature for 4 hours.

Wash with 1N HCl, saturated NaHCO₃, and brine. Dry over MgSO₄ and concentrate to yield

-(3-fluorophenyl)butyramide.

Step 2: Vilsmeier-Haack Cyclization
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Reagent Preparation: In a flame-dried flask, cool DMF (3.0 eq) to 0°C. Add POCl₃ (7.0 eq)

dropwise under

. Stir for 30 min to generate the chloroiminium salt (Vilsmeier reagent).

Addition: Add the amide from Step 1 (1.0 eq) to the Vilsmeier reagent.

Cyclization: Heat the mixture to 85–95°C for 4–6 hours. Note: Evolution of HCl gas will occur.

Quenching: Cool the mixture and pour slowly onto crushed ice/water with vigorous stirring.

Isolation: Neutralize with solid NaHCO₃ or NaOH solution to precipitate the crude quinoline.

Filter and recrystallize from ethanol/water or purify via silica gel chromatography

(Hexanes/EtOAc).

Reaction Mechanism & Pathway
The regioselectivity is governed by the directing effect of the fluorine atom. Cyclization at the

position para to the fluorine (C6 of aniline) is sterically favored over the position ortho to the

fluorine (C2 of aniline), yielding the 7-fluoro isomer as the major product.

Reaction Phase

3-Fluoroaniline N-(3-fluorophenyl)butyramide

+ Butyryl Chloride
(DCM, Et3N) Chloroiminium

Intermediate

+ Vilsmeier Reagent
(Formylation at alpha-C)

Vilsmeier Reagent
(POCl3 + DMF)

2-Chloro-3-ethyl-
7-fluoroquinoline

Cyclization (90°C)
- HCl

Click to download full resolution via product page

Figure 1: Synthetic workflow for the construction of the 2-chloro-3-ethyl-7-fluoroquinoline
scaffold via Meth-Cohn methodology.

Reactivity & Applications
The C2-Chlorine "Warhead"
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The chlorine atom at position 2 is highly activated for Nucleophilic Aromatic Substitution (

) due to the electron-deficient nature of the pyridine ring, further enhanced by the inductive
effect of the 7-fluoro substituent.

Reaction: Displacement with amines, thiols, or alkoxides.

Conditions: Typically requires heat (80–120°C) or palladium catalysis (Buchwald-Hartwig) for

sterically hindered nucleophiles.

Application: This step is used to attach pharmacophores (e.g., piperazines, side chains) to

generate libraries of bioactive molecules.

Analytical Validation (Expected NMR Signals)
To validate the synthesis, the

H NMR spectrum (in CDCl

) should display:

Ethyl Group: A triplet (

ppm) and a quartet (

ppm) corresponding to the

chain.

Aromatic Region:

H4: A singlet around

ppm (characteristic of 3-substituted quinolines).

H8: A doublet of doublets (due to

and

) around
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ppm.

H5/H6: Multiplets showing characteristic fluorine coupling (

Hz).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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